Cas no 2138167-89-0 (1,1-dioxo-2H-1lambda6,2,4-benzothiadiazine-7-sulfonyl fluoride)

• Product Name: 1,1-dioxo-2H-1lambda6,2,4-benzothiadiazine-7-sulfonyl fluoride
• CAS No: 2138167-89-0
• MF: C₇H₅FN₂O₄S₂
• MW: 264.254002332687
• CID: 5409542
• PubChem ID: 165840620
• Update Time: 2025-10-18

1,1-dioxo-2H-1lambda6,2,4-benzothiadiazine-7-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138167-89-0
• EN300-727076
• Z2907410022
• 1,1-dioxo-2H-1lambda6,2,4-benzothiadiazine-7-sulfonyl fluoride

• Inchi： 1S/C7H5FN2O4S2/c8-15(11,12)5-1-2-6-7(3-5)16(13,14)10-4-9-6/h1-4H,(H,9,10)
• InChI Key： HQPLTMOFURGQDP-UHFFFAOYSA-N
• SMILES： S1(C2C=C(C=CC=2NC=N1)S(=O)(=O)F)(=O)=O

Computed Properties

• Exact Mass: 263.96747715g/mol
• Monoisotopic Mass: 263.96747715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 109Ų

Additional information on 1,1-dioxo-2H-1lambda6,2,4-benzothiadiazine-7-sulfonyl fluoride

Recent Advances in the Study of 1,1-Dioxo-2H-1lambda6,2,4-Benzothiadiazine-7-Sulfonyl Fluoride (CAS: 2138167-89-0)

The compound 1,1-dioxo-2H-1lambda6,2,4-benzothiadiazine-7-sulfonyl fluoride (CAS: 2138167-89-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative is recognized for its unique reactivity and potential applications in drug discovery, particularly as a covalent inhibitor targeting serine hydrolases and other nucleophilic enzymes. Recent studies have explored its utility in activity-based protein profiling (ABPP) and proteomic studies, shedding light on its mechanism of action and therapeutic potential.

One of the key advancements in the study of this compound is its application in covalent inhibitor design. Researchers have demonstrated that 1,1-dioxo-2H-1lambda6,2,4-benzothiadiazine-7-sulfonyl fluoride exhibits selective reactivity with active-site serine residues in enzymes, making it a valuable tool for identifying and validating novel drug targets. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in profiling the activity of serine hydrolases in complex biological samples, providing insights into enzyme function and inhibitor specificity.

In addition to its role in ABPP, this compound has been investigated for its potential as a warhead in targeted covalent inhibitors. Recent work has focused on optimizing its reactivity and selectivity to minimize off-target effects while maintaining high potency. For instance, a study in ACS Chemical Biology (2024) reported the development of a series of derivatives based on 1,1-dioxo-2H-1lambda6,2,4-benzothiadiazine-7-sulfonyl fluoride, which showed improved pharmacokinetic properties and target engagement in preclinical models of inflammatory diseases.

Another area of interest is the compound's utility in chemical proteomics. By leveraging its covalent binding properties, researchers have been able to map enzyme-substrate interactions and identify novel biomarkers for disease states. A recent Nature Communications article (2024) described the use of this sulfonyl fluoride derivative in a large-scale proteomic screen, revealing previously unknown interactions between serine hydrolases and cellular metabolites.

Despite these promising developments, challenges remain in the clinical translation of 1,1-dioxo-2H-1lambda6,2,4-benzothiadiazine-7-sulfonyl fluoride-based therapies. Issues such as compound stability, selectivity, and potential toxicity need to be addressed through further structural optimization and in vivo studies. However, the growing body of research underscores the compound's potential as a versatile tool in chemical biology and a promising scaffold for drug discovery.

In conclusion, recent studies on 1,1-dioxo-2H-1lambda6,2,4-benzothiadiazine-7-sulfonyl fluoride (CAS: 2138167-89-0) highlight its multifaceted applications in medicinal chemistry and proteomics. Its unique reactivity profile and adaptability make it a valuable asset for both basic research and therapeutic development. Future research directions may include the exploration of its interactions with other enzyme families and the development of next-generation derivatives with enhanced properties.